![molecular formula C16H16O3S B3170222 (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one CAS No. 941717-91-5](/img/structure/B3170222.png)
(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
Overview
Description
(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one, also known as DMT, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMT belongs to the class of compounds known as tryptamines, which are naturally occurring compounds found in various plants and animals.
Mechanism of Action
(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one works by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding leads to changes in neuronal activity, resulting in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. Additionally, this compound has been shown to increase levels of the antioxidant glutathione, which helps protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its rapid onset of action. However, limitations include the difficulty in obtaining and synthesizing this compound, as well as the potential for variability in effects due to individual differences in metabolism and receptor sensitivity.
Future Directions
Future research on (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one could focus on its potential therapeutic applications in various mental health disorders, including depression, anxiety, and addiction. Additionally, further studies could investigate the mechanisms of action of this compound and the potential for the development of novel treatments based on its effects. Finally, research could explore the potential for this compound to be used in combination with other compounds to enhance its therapeutic effects.
Scientific Research Applications
(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one has been the subject of numerous scientific studies due to its potential therapeutic applications. Studies have shown that this compound has antidepressant, anxiolytic, and analgesic effects. Additionally, this compound has been shown to have potential in the treatment of addiction, PTSD, and other mental health disorders.
properties
IUPAC Name |
(E)-1-(2,5-dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3S/c1-11-8-9-20-16(11)7-5-14(17)13-10-12(18-2)4-6-15(13)19-3/h4-10H,1-3H3/b7-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDSSDNYEKLAZES-FNORWQNLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=CC(=O)C2=C(C=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C/C(=O)C2=C(C=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101164183 | |
Record name | (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101164183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
941717-91-5 | |
Record name | (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propen-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=941717-91-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101164183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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